N-(2,5-dimethylphenyl)-1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O3/c1-13-7-8-14(2)18(9-13)21-20(24)15-10-19(23)22(12-15)16-5-4-6-17(11-16)25-3/h4-9,11,15H,10,12H2,1-3H3,(H,21,24)
• InChI Key: YHMNBCRQJLFYKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

The compound N-(2,5-dimethylphenyl)-1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is a complex organic molecule that likely exhibits a range of interesting chemical and physical properties due to its distinct structural features. These include the pyrrolidine ring, carboxamide functionality, and substituted aromatic groups. Research on similar compounds focuses on synthesizing new molecules with potential pharmacological activities, studying their molecular structure, chemical reactivity, and property analysis to explore their utility in various applications.

Synthesis Analysis

The synthesis of complex organic compounds like this compound typically involves multi-step synthetic routes. These processes may include the formation of the pyrrolidine ring, introduction of the carboxamide group, and the attachment of substituted phenyl groups. Techniques such as reductive amination, acylation, and condensation reactions are commonly employed. For example, pyrrolylcarboxamides of pharmacological interest have been synthesized via acyl chlorides, showcasing the versatility of methods available for constructing such frameworks (Bijev, Prodanova, Nankov, 2003).

Molecular Structure Analysis

The molecular structure of compounds is typically analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. These analyses provide detailed information on the molecular geometry, conformation, and electronic structure, which are crucial for understanding the compound's reactivity and properties. For instance, X-ray analysis of solvated carboxamides reveals insights into their crystal structure and molecular conformation, which are essential for predicting their behavior in various environments (Banerjee et al., 2002).